Cas no 1443306-04-4 (4-[(3,5-Difluorophenoxy)methyl]benzaldehyde)

• Product Name: 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde
• CAS No: 1443306-04-4
• MF: C₁₄H₁₀F₂O₂
• MW: 248.224811077118
• MDL: MFCD19443567
• CID: 5209319
• Update Time: 2026-03-06

4-[(3,5-Difluorophenoxy)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde

• MDL： MFCD19443567
• Inchi： 1S/C14H10F2O2/c15-12-5-13(16)7-14(6-12)18-9-11-3-1-10(8-17)2-4-11/h1-8H,9H2
• InChI Key： CDIIUFIUUMBZFN-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(COC2=CC(F)=CC(F)=C2)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde

Comprehensive Overview of 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde (CAS No. 1443306-04-4)

4-[(3,5-Difluorophenoxy)methyl]benzaldehyde (CAS No. 1443306-04-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and fine chemical synthesis. This compound, characterized by its unique difluorophenoxy and benzaldehyde functional groups, serves as a versatile intermediate in the development of advanced materials and bioactive molecules. Its molecular structure, combining aromatic and aldehyde components, makes it a valuable building block for drug discovery and organic synthesis.

In recent years, the demand for fluorinated organic compounds like 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde has surged due to their enhanced stability, bioavailability, and metabolic resistance. Researchers are particularly interested in its potential applications in medicinal chemistry, where fluorinated analogs often exhibit improved pharmacokinetic properties. The compound's CAS No. 1443306-04-4 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance in high-value chemical synthesis.

One of the key advantages of 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde lies in its adaptability for cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry initiatives, scientists are exploring eco-friendly catalytic methods to incorporate this compound into sustainable material design. Its benzaldehyde moiety also makes it a candidate for Schiff base formation, a reaction widely used in the development of coordination polymers and antimicrobial agents.

The compound's 3,5-difluorophenoxy group is another focal point for researchers investigating structure-activity relationships (SAR) in drug design. Fluorine's electronegativity often enhances binding affinity to biological targets, making 1443306-04-4 a valuable scaffold for kinase inhibitors and GPCR modulators. Recent publications have highlighted its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in targeted protein degradation therapies.

From an industrial perspective, 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde is synthesized through multi-step processes involving Friedel-Crafts alkylation and oxidation reactions. Quality control measures, such as HPLC purity analysis and NMR spectroscopy, ensure its suitability for high-end applications. Suppliers often emphasize its low batch-to-batch variability, a critical factor for GMP-compliant production in the pharmaceutical sector.

Environmental and regulatory considerations are also shaping the discourse around this compound. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are subjects of ongoing study. The scientific community is actively developing bio-based alternatives and catalytic recycling methods to align with circular economy principles.

In summary, 4-[(3,5-Difluorophenoxy)methyl]benzaldehyde (CAS No. 1443306-04-4) represents a convergence of innovation in fluorine chemistry, drug development, and sustainable manufacturing. Its multifaceted applications and compatibility with next-generation synthetic technologies position it as a compound of enduring scientific and industrial interest.